1-(1-ethyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 1-(1-ethylpiperidin-4-yl)-4-[3-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C18H26F3N3/c1-2-22-8-6-16(7-9-22)23-10-12-24(13-11-23)17-5-3-4-15(14-17)18(19,20)21/h3-5,14,16H,2,6-13H2,1H3
• InChI Key: YPRXYXQTKCSIHX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H26F3N3
• Molecular Weight: 341.4 g/mol

Description

1-(1-ethyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EPP or TFMPP and is a member of the piperazine family of compounds. EPP is a synthetic compound that has been extensively studied for its pharmacological properties and its potential use in treating various medical conditions.

Mechanism of Action

The exact mechanism of action of EPP is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. EPP has been found to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the 5-HT2A receptor.
Biochemical and Physiological Effects:
EPP has been found to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which can lead to anxiolytic and antidepressant effects. EPP has also been found to have antipsychotic effects, which may be due to its ability to modulate the activity of dopamine in the brain.

Advantages and Limitations for Lab Experiments

EPP has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. EPP also has a well-defined chemical structure, which allows for accurate characterization and analysis. However, there are some limitations to the use of EPP in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the dose and route of administration.

Future Directions

There are several future directions for research on EPP. One area of research is to further investigate its mechanism of action and how it modulates the activity of neurotransmitters in the brain. Another area of research is to explore its potential therapeutic applications in the treatment of various medical conditions. Additionally, more research is needed to determine the optimal dose and route of administration for EPP and to investigate any potential side effects or safety concerns.

Scientific Research Applications

EPP has been extensively studied for its potential therapeutic applications. It has been found to have a wide range of pharmacological properties, including anxiolytic, antidepressant, and antipsychotic effects. EPP has also been found to have potential applications in the treatment of various medical conditions such as anxiety disorders, depression, and schizophrenia.